- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
http://www.jingzhubio.com
Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Organic acids and derivatives
Organic acids and their derivatives are a diverse class of compounds that play crucial roles in various industries, including pharmaceuticals, food science, and environmental technology. These molecules typically contain at least one carboxyl group (-COOH), which confers them with acidic properties. Common examples include citric acid, lactic acid, and malic acid.
In the pharmaceutical sector, organic acids are used as precursors for drug synthesis or as excipients in formulations. For instance, succinic acid can be derivatized to form prodrugs that release active ingredients over time, improving therapeutic efficacy. Moreover, organic acids are utilized in the production of vitamins and other bioactive compounds.
In food applications, these compounds serve as flavor enhancers, preservatives, and pH modifiers. For example, acetic acid is a key ingredient in vinegar, while tartaric acid contributes to the taste and stability of wine. Additionally, derivatives like esters can be created for aromatic purposes.
Environmentally, organic acids are important for bioremediation processes where they can dissolve heavy metals or act as chelating agents. Overall, their versatility makes them indispensable tools in multiple industrial domains.
Carboxylic acids and derivatives
Organic sulfonic acids and derivatives
Keto acids and derivatives
Organic phosphoric acids and derivatives
Organic carbonic acids and derivatives
Boronic acid derivatives
Organic sulfuric acids and derivatives
Organic phosphonic acids and derivatives
Peptidomimetics
Organic thiophosphoric acids and derivatives
Vinylogous esters
Hydroxy acids and derivatives
Sulfinic acids and derivatives
Carboximidic acids and derivatives
Organic dithiophosphoric acids and derivatives
Carbothioic S-acids
Vinylogous amides
Thiocarboxylic acids and derivatives
Thiosulfinic acid esters
Orthocarboxylic acid derivatives
Vinylogous thioesters
Dithiocarbamic acids and derivatives
Vinylogous acids
Sulfamic acid derivatives
Organic thiosulfuric acids and derivatives
Carbothioic S-lactones
-
Ethoxyquin as an Antioxidant and Preservative in Chemical BiopharmaceuticalsEthoxyquin as an Antioxidant and Preservative in Chemical Biopharmaceuticals Introduction to Ethoxyquin in Biomedicine and Chemistry Ethoxyquin, a versatile compound with the chemical formula C₁₃H₁₂O₃, has garnered significant attention in both chemistry and biomedicine. Its unique properties as an antioxidant and preservative make it invaluable across various industries, including pharmaceutical...
-
Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
-
Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
-
Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and DevelopmentsPolyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
-
Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical BiopharmaceuticalsPolyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
